Cas no 851095-97-1 (3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide)

3-(Phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide is a specialized organic compound featuring a 1,3,4-oxadiazole core linked to a tetrahydronaphthalene moiety and a phenylsulfanylpropanamide side chain. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The oxadiazole ring contributes to metabolic stability and hydrogen-bonding interactions, while the tetrahydronaphthalene group may enhance lipophilicity and target binding affinity. The phenylsulfanylpropanamide substituent offers additional functionalization potential. Its well-defined heterocyclic framework makes it suitable for structure-activity relationship studies in drug discovery, particularly for enzyme inhibition or receptor modulation applications. The compound's synthetic versatility allows for further derivatization to optimize pharmacological properties.
3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide structure
851095-97-1 structure
Product Name:3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
CAS No:851095-97-1
MF:C21H21N3O2S
MW:379.475343465805
CID:6208642
PubChem ID:4200450
Update Time:2025-08-04

3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide
    • AB00669141-01
    • 3-(PHENYLSULFANYL)-N-[5-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)-1,3,4-OXADIAZOL-2-YL]PROPANAMIDE
    • AKOS024586727
    • 851095-97-1
    • 3-(phenylthio)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)propanamide
    • 3-phenylsulfanyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
    • F0608-0654
    • Inchi: 1S/C21H21N3O2S/c25-19(12-13-27-18-8-2-1-3-9-18)22-21-24-23-20(26-21)17-11-10-15-6-4-5-7-16(15)14-17/h1-3,8-11,14H,4-7,12-13H2,(H,22,24,25)
    • InChI Key: OFXMFHYOLJQQHV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCC(NC1=NN=C(C2C=CC3=C(C=2)CCCC3)O1)=O

Computed Properties

  • Exact Mass: 379.13544809g/mol
  • Monoisotopic Mass: 379.13544809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 93.3Ų

3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0608-0654-2μmol
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0608-0654-5μmol
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0608-0654-10μmol
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0608-0654-20μmol
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0608-0654-1mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0608-0654-2mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0608-0654-3mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0608-0654-4mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0608-0654-5mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0608-0654-10mg
3-(phenylsulfanyl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]propanamide
851095-97-1 90%+
10mg
$79.0 2023-05-17

Additional information on 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide

Introduction to Compound with CAS No. 851095-97-1 and Its Applications in Chemical Biology

The compound with the CAS number 851095-97-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its structural features, potential applications, and the latest research findings that highlight its significance.

The molecular structure of this compound consists of several key functional groups that are known to play crucial roles in biological interactions. The presence of a phenylsulfanyl group indicates potential aromatic interactions and possible modulation of enzyme activity. Additionally, the tetrahydronaphthalen-2-yl moiety suggests a rigid aromatic core that could influence binding affinity and selectivity. The 1,3,4-oxadiazol ring is a well-known pharmacophore that has been extensively studied for its bioactivity in various therapeutic areas.

Recent studies have begun to explore the pharmacological potential of this compound. Research indicates that the combination of these structural elements may confer unique properties that make it suitable for use in drug discovery and development. Specifically, the N-5-(5,6,7,8-tetrahydronaphthalen-2-yl) group has been identified as a key interaction point with biological targets, suggesting its role in modulating cellular processes.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Researchers have observed significant interactions with specific enzymes and receptors, which could lead to the development of new therapeutic agents. The oxadiazol ring has been particularly noted for its ability to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

The< strong>3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide compound has also shown potential in preclinical models. Studies have indicated that it may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for the development of effective pharmaceutical agents.

The synthesis of this compound presents a challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples suitable for biological testing. The synthesis involves multiple steps, including the formation of the oxadiazol ring and the attachment of the tetrahydronaphthalenyl group. Each step must be carefully optimized to ensure high yield and purity.

The< strong>tetrahydronaphthalen-2-yl moiety is particularly interesting from a synthetic perspective. It requires precise control during synthesis to maintain its integrity and ensure optimal biological activity. Researchers have employed various synthetic strategies to achieve this goal, including catalytic hydrogenation and palladium-catalyzed coupling reactions.

The< strong>1,3,4-oxadiazol ring is another critical component that requires careful handling during synthesis. This heterocyclic ring is known for its stability and bioactivity but can be sensitive to reaction conditions. Researchers have developed robust synthetic protocols to ensure the stability of this ring while maintaining overall molecular integrity.

Efforts are ongoing to explore new applications for this compound beyond traditional pharmaceutical uses. Researchers are investigating its potential in areas such as agrochemicals and material science. The unique structural features of this molecule make it a versatile candidate for various applications.

The< strong>phenylsulfanyl group has been identified as a key factor in determining the compound's biological activity. Studies have shown that this group can modulate enzyme activity and interact with specific receptors. Further research is needed to fully understand its role in biological processes.

The< strong>N-propanamide moiety at the end of the molecule also contributes to its overall bioactivity. This functional group has been shown to enhance solubility and improve pharmacokinetic properties. Its presence makes this compound an attractive candidate for drug development.

In conclusion, the compound with CAS number 851095-97-1, named as 3-(phenylsulfanyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylpropanamide, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and multifaceted functional groups make it a promising candidate for various therapeutic applications.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent